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Compound of Interest

Compound Name: 3-Ethoxy-9H-carbazole
CAS No.: 246175-67-7
Cat. No.: B13958147
Get Quote
. J

Executive Summary & Hazard Profile

3-Ethoxy-9H-carbazole is a substituted carbazole derivative often used in organic synthesis
and materials science (e.g., OLED hole-transport materials).[1] Like its parent compound, 9H-
Carbazole, and its methoxy-analog, it must be treated as a suspected carcinogen and a severe
aquatic toxin.[1]

Effective disposal requires understanding the "Structure-Activity Relationship” (SAR). The
carbazole core confers stability and potential mutagenicity, while the ethoxy group increases
lipophilicity, making it potentially more bioaccumulative in aquatic systems.

Hazard Identification (GHS Classification)

Based on analogous carbazole derivatives (e.g., 3-Methoxy-9H-carbazole) and core structure
properties.[1]
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Hazard Category GHS Class Hazard Statement

H351: Suspected of causing

Health Category 2

cancer.[1][2][3]

H315/H319: Causes skin and
Health Category 2 serious eye irritation.[2][3][4][5]

[61[7]

H335: May cause respiratory
Health Category 3 o

irritation.[2][3][4][6][8][9]

H410: Very toxic to aquatic life
Environmental Category 1 with long-lasting effects.[1][2]

[3]41(6]

Pre-Disposal: Segregation & Packaging[1][7][10][11]

Disposal begins at the bench. Improper segregation is the #1 cause of waste rejection by EHS
departments.

Waste Stream Segregation Protocol

Do not mix 3-Ethoxy-9H-carbazole with oxidizers (e.g., Nitric Acid, Peroxides) or reactive
metals.[1]
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. . Labeling
Waste Type Composition Container Type .
Requirement
Pure 3-Ethoxy-9H- ) )
High-Density
) carbazole, "Hazardous Waste:
Solid Waste Polyethylene (HDPE)

contaminated

powders.[1]

Wide-Mouth Jar.[1]

Toxic, Irritant"

Liquid Waste A

Dissolved in
Halogenated solvents
(DCM, Chloroform).[1]

Amber Glass or
Fluorinated HDPE.

"Halogenated Organic

Waste"

Liquid Waste B

Dissolved in Non-
Halogenated solvents
(Ethanol, Ethyl
Acetate).

HDPE Carboy or
Safety Can.

"Non-Halogenated

Organic Waste"

Debris

Contaminated gloves,
weigh boats, paper

towels.[1]

Clear polyethylene

bag (double-bagged).

"Solid Hazardous
Debris"

Disposal Workflow (Step-by-Step)
A. Solid Waste Disposal (Pure Substance)

Primary Method: High-Temperature Incineration

o Containment: Transfer any expired or excess solid 3-Ethoxy-9H-carbazole into a screw-top

HDPE jar. Do not use open-top beakers or foil covers.

» Labeling: Affix a hazardous waste tag. Explicitly write:

o Chemical Name: 3-Ethoxy-9H-carbazole[5]

o Hazards: Carcinogen, Aquatic Toxin.[2]

o CAS: (Use 18992-85-3 for the Methoxy analog if specific Ethoxy CAS is unavailable in
your internal system, or list as "Carbazole Derivative").[1]
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o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until
pickup.

B. Liquid Waste Disposal (Mother Liquors)
Primary Method: Fuel Blending or Incineration

e pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved acids/bases,
neutralize before adding to the organic waste carboy to prevent exothermic reactions.

» Solvent Compatibility:
o If dissolved in Dichloromethane (DCM): Add to the Halogenated waste stream.
o If dissolved in Acetone/Ethanol: Add to the Non-Halogenated waste stream.

» Precipitation Risk: Carbazole derivatives generally have low solubility in alcohols. If the solid
precipitates out in the waste container, note "Contains Precipitate” on the label to alert the
disposal vendor.

C. Visual Decision Tree
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Start: Waste Generation

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Pure Chemical) (Solutions)

Container: HDPE Wide-Mouth Jar Check Solvent Type

Halogenated Non-Halogenated

(e.g., DCM, Chloroform) (e.g., Acetone, Ethanol)

Y

Label: "Toxic Solid - Carbazole Derivative'

Container: Amber Glass/HDPE Container: Safety Carboy
Stream: Halogenated Waste Stream: Flammable/Organic

Final Step: EHS Pickup for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Ethoxy-9H-carbazole waste streams to ensure
compatibility with incineration protocols.

Regulatory Compliance (RCRA & EPA)
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While 3-Ethoxy-9H-carbazole is not explicitly "P-listed" or "U-listed" (like some specific
pesticides), it falls under the "Characteristic Waste" or "Process Waste" definitions due to its
toxicity profile.[1]

o RCRA Status: It must be treated as a Hazardous Constituent (similar to 9H-Carbazole,
RCRA Appendix VIII).[1]

o EPA Waste Code:

o If the waste exhibits toxicity via TCLP: DOO1 (Ignitable, if in solvent) or DO03 (Reactive,
unlikely).

o Most commonly classified under Lab Pack codes for "Toxic Organic Solids".
» Prohibited Actions:

o NEVER dispose of down the drain (Sanitary Sewer).

o NEVER dispose of in regular trash (Municipal Solid Waste).

Emergency Procedures: Spills

Scenario: You drop a 5g vial of solid 3-Ethoxy-9H-carbazole on the floor.

Evacuate & Alert: Clear the immediate area. Alert lab personnel.

o PPE: Don Nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is visible, use
an N95 or P100 respirator.

o Containment: Cover the spill with wet paper towels (to prevent dust generation) or use an
inert absorbent (Vermiculite/Sand).

e Cleanup:
o Scoop the material carefully into a disposal bag or jar.

o Wipe the area with soap and water 3 times.
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o Place all cleanup materials (towels, gloves) into the hazardous waste bag.

+ Report: File an incident report with your EHS officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [3-Ethoxy-9H-Carbazole: Proper Disposal & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13958147/docs#3-ethoxy-9h-carbazole-proper-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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